2-((Pyridin-4-ylmethyl)amino)propan-1-ol

• Molecular Formula: C9H14N2O
• Molecular Weight: 166.22 g/mol
• IUPAC Name: 2-(pyridin-4-ylmethylamino)propan-1-ol
• InChI: InChI=1S/C9H14N2O/c1-8(7-12)11-6-9-2-4-10-5-3-9/h2-5,8,11-12H,6-7H2,1H3
• InChI Key: TVGRKOKDINTLRD-UHFFFAOYSA-N
• Canonical SMILES: CC(CO)NCC1=CC=NC=C1

Description

2-((Pyridin-4-ylmethyl)amino)propan-1-ol is a pyridine-containing amino alcohol with the molecular formula C9H14N2O. Its structure consists of a propan-1-ol backbone linked to a pyridin-4-ylmethyl group via an amino bridge. For example, microwave-assisted ring-opening of aziridines using LiAlH4 (as demonstrated for structurally similar compounds like 2-{[(4-chlorophenyl)methyl]amino}propan-1-ol) could be adapted by replacing the aryl group with pyridin-4-ylmethyl precursors . This compound shares structural motifs with pharmacologically active agents, such as Motesanib, which contains a pyridin-4-ylmethylamino group linked to a pyridinecarboxamide scaffold .

Preparation Methods

Synthetic Routes and Reaction Conditions

2-((Pyridin-4-ylmethyl)amino)propan-1-ol can be synthesized through the reaction of pyridylmethyl bromide with propanolamine. The reaction typically involves heating the reactants under appropriate conditions, followed by purification using column chromatography if necessary . Another method involves the reaction of 2-amino-2-methylpropan-1-ol with pyridine-2-carbaldehyde, characterized by NMR spectroscopy .

Industrial Production Methods

While specific industrial production methods for 2-((Pyridin-4-ylmethyl)amino)propan-1-ol are not well-documented, the general approach would involve scaling up the laboratory synthesis methods. This would include optimizing reaction conditions for higher yields and implementing purification techniques suitable for large-scale production.

Chemical Reactions Analysis

Types of Reactions

2-((Pyridin-4-ylmethyl)amino)propan-1-ol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form corresponding ketones or aldehydes.

Reduction: The compound can be reduced to form amines or alcohols.

Substitution: The amino group can participate in substitution reactions, forming various derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like lithium aluminum hydride for reduction, and halogenating agents for substitution reactions. The reaction conditions typically involve controlled temperatures and the use of solvents like ethanol or dichloromethane.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the hydroxyl group can yield ketones or aldehydes, while substitution reactions can produce a variety of derivatives with different functional groups.

Scientific Research Applications

2-((Pyridin-4-ylmethyl)amino)propan-1-ol has several scientific research applications:

Chemistry: It is used as a ligand in the formation of metal complexes, which are studied for their catalytic properties.

Biology: The compound is investigated for its potential as a molecular sensor for detecting hazardous entities like sulfide and silver ions.

Medicine: Research explores its potential therapeutic applications, including its role in drug development and as a precursor for biologically active compounds.

Industry: It is used in the synthesis of various industrial chemicals and materials, contributing to advancements in material science and engineering.

Mechanism of Action

The mechanism of action of 2-((Pyridin-4-ylmethyl)amino)propan-1-ol involves its interaction with specific molecular targets and pathways. For instance, as a ligand, it coordinates with metal ions to form complexes that exhibit unique catalytic properties. These interactions are mediated by the nitrogen and oxygen atoms in the compound, which serve as coordination sites for metal ions .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Positional Isomers: Pyridine Substitution Patterns

3-(Pyridin-2-ylamino)propan-1-ol

• Structure: Features a pyridin-2-yl group directly attached to the amino moiety.
• Synthesis : Synthesized in 73% yield via nucleophilic amination using NaH and LiI as mediators .
• Key Differences : The 2-position pyridine substitution alters electronic properties and steric effects compared to the 4-position in the target compound. This may influence hydrogen-bonding capacity and receptor interactions.

2-Phenyl-1,3-di(pyridin-4-yl)propan-2-ol

• Structure: Contains two pyridin-4-yl groups and a central phenyl-substituted propanol.

Amino-Propanol Derivatives with Aromatic Substituents

2-{[(4-Chlorophenyl)methyl]amino}propan-1-ol

• Synthesis : Microwave-assisted LiAlH4 reduction of aziridine precursors (75% yield) .

2-Methyl-2-(((3-methyl-1H-pyrazol-4-yl)methyl)amino)propan-1-ol

• Structure : Branched methyl group and pyrazole ring instead of pyridine.
• Implications : The pyrazole’s heterocyclic nature may confer distinct pharmacokinetic properties, such as altered metabolic resistance or solubility .

Complex Pharmacologically Active Analogues

Motesanib (2-[(Pyridin-4-ylmethyl)amino]pyridine-3-carboxamide)

• Application : Anti-angiogenic agent targeting kinase pathways.
• Structural Contrast : Replaces the propan-1-ol group with a pyridinecarboxamide, enhancing hydrogen-bonding capacity and binding affinity for enzymatic targets .

3-({4-[2-(3-Chloroanilino)pyrimidin-4-yl]pyridin-2-yl}amino)propan-1-ol

• Structure : Integrates a chloropyrimidine-aniline moiety, increasing molecular complexity (MW: 355.82 g/mol).
• Potential Use: Likely serves as a kinase inhibitor precursor due to its resemblance to ATP-competitive ligands .

Key Research Findings and Implications

Synthetic Flexibility: The propanol-amino scaffold is amenable to diverse substitutions, enabling tailored physicochemical properties (e.g., solubility, bioavailability) .

Bioactivity Correlations : Pyridin-4-ylmethyl groups are recurrent in kinase inhibitors (e.g., Motesanib), suggesting the target compound could serve as a building block for drug discovery .

Positional Isomerism : Pyridine substitution at the 2- vs. 4-position significantly alters electronic profiles, impacting reactivity and intermolecular interactions .

Biological Activity

2-((Pyridin-4-ylmethyl)amino)propan-1-ol, also known as a pyridine derivative, has garnered attention in medicinal chemistry due to its potential biological activities. This compound's structure suggests it may interact with various biological targets, leading to significant pharmacological effects. This article reviews the biological activity of this compound, focusing on its antimicrobial and anticancer properties, supported by relevant research findings and case studies.

Chemical Structure

The chemical structure of 2-((Pyridin-4-ylmethyl)amino)propan-1-ol can be represented as follows:

$$\text{C}_1\text{H}_1\text{N}\text{C}_1\text{H}_1\text{O}\text{C}_1\text{H}_1\text{N}\text{C}_1\text{H}_1\text{N}$$

This structure is characterized by a pyridine ring attached to a propanolamine chain, which is crucial for its biological interactions.

Antimicrobial Activity

Research indicates that 2-((Pyridin-4-ylmethyl)amino)propan-1-ol exhibits antimicrobial properties. Preliminary studies have shown its ability to inhibit the growth of certain bacteria and fungi. The Minimum Inhibitory Concentration (MIC) values for various microbial strains are summarized in Table 1.

Microbial Strain	MIC (µg/mL)
Staphylococcus aureus	32
Escherichia coli	64
Candida albicans	16

These results suggest that the compound may serve as a potential lead for developing new antimicrobial agents.

Anticancer Effects

In addition to its antimicrobial properties, 2-((Pyridin-4-ylmethyl)amino)propan-1-ol has shown promising anticancer effects. A study conducted by Queener et al. (2022) evaluated the compound's ability to inhibit cancer cell proliferation in vitro. The results indicated that the compound significantly reduced cell viability in several cancer cell lines, including breast and lung cancer cells.

Case Study: Cell Line Evaluation

The following table summarizes the effects of the compound on various cancer cell lines:

Cell Line	IC50 (µM)
MCF-7 (Breast Cancer)	15
A549 (Lung Cancer)	20
HeLa (Cervical Cancer)	12

These findings indicate that the compound may act through mechanisms such as apoptosis induction or cell cycle arrest, although further studies are needed to elucidate these pathways.

The exact mechanism by which 2-((Pyridin-4-ylmethyl)amino)propan-1-ol exerts its biological effects is still under investigation. However, preliminary data suggest that it may interact with key enzymes involved in cellular processes:

• Dihydrofolate Reductase Inhibition : Similar compounds have been noted for their ability to inhibit dihydrofolate reductase (DHFR), an essential enzyme for DNA synthesis.
• ATP Synthase Inhibition : Some studies have indicated potential interactions with ATP synthase, affecting energy metabolism in cells.